1-Naphthalenol, 5,6,7,8-tetrahydro-6-[propyl[2-(2-thienyl)ethyl]amino]-
1-Naphthalenol, 5,6,7,8-tetrahydro-6-[propyl[2-(2-thienyl)ethyl]amino]-
6-{propyl[2-(thiophen-2-yl)ethyl]amino}-5,6,7,8-tetrahydronaphthalen-1-ol is a member of tetralins.
Brand Name:
Vulcanchem
CAS No.:
112835-48-0
VCID:
VC20792384
InChI:
InChI=1S/C19H25NOS/c1-2-11-20(12-10-17-6-4-13-22-17)16-8-9-18-15(14-16)5-3-7-19(18)21/h3-7,13,16,21H,2,8-12,14H2,1H3/t16-/m1/s1
SMILES:
CCCN(CCC1=CC=CS1)C2CCC3=C(C2)C=CC=C3O
Molecular Formula:
C19H25NOS
Molecular Weight:
315.5 g/mol
1-Naphthalenol, 5,6,7,8-tetrahydro-6-[propyl[2-(2-thienyl)ethyl]amino]-
CAS No.: 112835-48-0
Cat. No.: VC20792384
Molecular Formula: C19H25NOS
Molecular Weight: 315.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 6-{propyl[2-(thiophen-2-yl)ethyl]amino}-5,6,7,8-tetrahydronaphthalen-1-ol is a member of tetralins. |
|---|---|
| CAS No. | 112835-48-0 |
| Molecular Formula | C19H25NOS |
| Molecular Weight | 315.5 g/mol |
| IUPAC Name | (6R)-6-[propyl(2-thiophen-2-ylethyl)amino]-5,6,7,8-tetrahydronaphthalen-1-ol |
| Standard InChI | InChI=1S/C19H25NOS/c1-2-11-20(12-10-17-6-4-13-22-17)16-8-9-18-15(14-16)5-3-7-19(18)21/h3-7,13,16,21H,2,8-12,14H2,1H3/t16-/m1/s1 |
| Standard InChI Key | KFQYTPMOWPVWEJ-MRXNPFEDSA-N |
| Isomeric SMILES | CCCN(CCC1=CC=CS1)[C@@H]2CCC3=C(C2)C=CC=C3O |
| SMILES | CCCN(CCC1=CC=CS1)C2CCC3=C(C2)C=CC=C3O |
| Canonical SMILES | CCCN(CCC1=CC=CS1)C2CCC3=C(C2)C=CC=C3O |
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